![molecular formula C16H9F4NO4S B2511217 1-Ethynyl-3-fluorosulfonyloxy-5-[[4-(trifluoromethyl)phenyl]carbamoyl]benzene CAS No. 2418695-84-6](/img/structure/B2511217.png)
1-Ethynyl-3-fluorosulfonyloxy-5-[[4-(trifluoromethyl)phenyl]carbamoyl]benzene
Description
“1-Ethynyl-3-fluorosulfonyloxy-5-[[4-(trifluoromethyl)phenyl]carbamoyl]benzene” is a chemical compound with the molecular formula C16H9F4NO4S and a molecular weight of 387.31. It is intended for research use only1.
Synthesis Analysis
Unfortunately, I couldn’t find specific information on the synthesis of “1-Ethynyl-3-fluorosulfonyloxy-5-[[4-(trifluoromethyl)phenyl]carbamoyl]benzene”. However, related compounds such as “1,3,5-tris(trifluoromethyl)benzene” have been synthesized by reacting benzene-1,3,5-tricarboxylic acid with SF42.Molecular Structure Analysis
The exact molecular structure of “1-Ethynyl-3-fluorosulfonyloxy-5-[[4-(trifluoromethyl)phenyl]carbamoyl]benzene” is not available in the retrieved sources. However, the molecular structure of a compound can be determined using techniques like FT-IR, 1H NMR, 13C NMR spectroscopic methods, and elemental analysis3.Chemical Reactions Analysis
I couldn’t find specific information on the chemical reactions involving “1-Ethynyl-3-fluorosulfonyloxy-5-[[4-(trifluoromethyl)phenyl]carbamoyl]benzene”.Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Ethynyl-3-fluorosulfonyloxy-5-[[4-(trifluoromethyl)phenyl]carbamoyl]benzene” are not fully available. However, a related compound, “1- (Trimethylsilyl)ethynyl -4-(trifluoromethyl)benzene”, has a boiling point of 80 °C/0.1 mmHg and a density of 1.029 g/mL at 25 °C4.Safety And Hazards
The safety and hazards of “1-Ethynyl-3-fluorosulfonyloxy-5-[[4-(trifluoromethyl)phenyl]carbamoyl]benzene” are not available in the retrieved sources. However, it’s important to handle all chemical compounds with care and appropriate personal protective equipment.
Future Directions
The future directions for the use and study of “1-Ethynyl-3-fluorosulfonyloxy-5-[[4-(trifluoromethyl)phenyl]carbamoyl]benzene” are not specified in the retrieved sources. However, given its unique structure, it could be of interest in various fields of research.
Please note that this information is based on the available sources and there might be more recent studies or data related to this compound. Always refer to the most recent and reliable sources when conducting research.
properties
IUPAC Name |
1-ethynyl-3-fluorosulfonyloxy-5-[[4-(trifluoromethyl)phenyl]carbamoyl]benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9F4NO4S/c1-2-10-7-11(9-14(8-10)25-26(20,23)24)15(22)21-13-5-3-12(4-6-13)16(17,18)19/h1,3-9H,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVXFZGYVGHDIRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=CC(=C1)OS(=O)(=O)F)C(=O)NC2=CC=C(C=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9F4NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethynyl-5-{[4-(trifluoromethyl)phenyl]carbamoyl}phenyl sulfurofluoridate | |
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